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Compound of Interest

Compound Name: Dimethyl itaconate

Cat. No.: B057616 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory chemicals is paramount. This document provides comprehensive

guidance on the necessary personal protective equipment (PPE), operational procedures, and

disposal plans for Dimethyl itaconate, fostering a secure and productive research

environment.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Dimethyl itaconate is presented

below. This information is critical for understanding its behavior and potential hazards.

Property Value

Molecular Formula C₇H₁₀O₄

Molecular Weight 158.15 g/mol

Appearance White solid

Melting Point 37-41 °C

Boiling Point 208 °C

Flash Point 100 °C

Density 1.124 g/mL at 25 °C
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Hazard Identification and Personal Protective
Equipment (PPE)
Dimethyl itaconate may cause skin and eye irritation and has the potential to cause an

allergic skin reaction.[1][2] The toxicological properties of this substance have not been fully

investigated.[3] Therefore, adherence to stringent safety protocols and the use of appropriate

PPE are mandatory.

Summary of Required Personal Protective Equipment (PPE)
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PPE Category Specifications

Eye and Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[3]

Hand Protection

Wear appropriate protective gloves to prevent

skin exposure.[3] While specific glove

compatibility data for Dimethyl itaconate is not

available, for esters, Butyl rubber or Viton®

gloves are generally recommended for extended

contact. For incidental contact, nitrile gloves

may be suitable, but should be changed

immediately upon contamination. It is crucial to

perform a risk assessment and, if possible, test

the glove material for resistance before

extensive use.

Skin and Body Protection
Wear appropriate protective clothing, such as a

lab coat, to prevent skin exposure.

Respiratory Protection

Under normal laboratory use with adequate

ventilation, respiratory protection is not typically

required. If exposure limits are exceeded or if

irritation or other symptoms are experienced,

use a NIOSH/MSHA or European Standard EN

149 approved respirator.

Experimental Protocol: Safe Handling of Dimethyl
Itaconate
The following step-by-step protocol outlines the safe handling procedures for Dimethyl
itaconate in a laboratory setting.

1. Preparation and Engineering Controls:
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Work in a well-ventilated area, preferably within a chemical fume hood.

Ensure that a safety shower and eyewash station are readily accessible.

Before starting, inspect all PPE for integrity.

2. Handling the Chemical:

Don the appropriate PPE as specified in the table above.

Carefully open the container, avoiding the creation of dust if in solid form.

Weigh or measure the required amount of Dimethyl itaconate.

Keep the container tightly closed when not in use.

Avoid contact with eyes, skin, and clothing.

Avoid ingestion and inhalation.

3. Post-Handling Procedures:

Thoroughly wash hands and any exposed skin with soap and water after handling.

Remove contaminated clothing and wash it before reuse.

Clean the work area and any equipment used.

Spill and Emergency Procedures
Spill Response:

In case of a spill, immediately evacuate the area if necessary.

Wear appropriate PPE, including respiratory protection if the spill is large or in a poorly

ventilated area.

For small spills, absorb the material with an inert absorbent material (e.g., vermiculite, sand)

and place it into a suitable, closed container for disposal.
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Ventilate the area of the spill.

First Aid Measures:

After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

After skin contact: Remove contaminated clothing. Flush skin with plenty of water for at least

15 minutes. If skin irritation or a rash occurs, get medical advice/attention.

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.

If swallowed: Do NOT induce vomiting. If the person is conscious, rinse their mouth with

water and give them 2-4 cupfuls of water or milk to drink. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.

Disposal Plan
All waste materials, including unused Dimethyl itaconate and contaminated materials, must

be disposed of as hazardous waste.

Collect waste in a clearly labeled, sealed container.

Follow all local, regional, and national regulations for hazardous waste disposal.

Do not dispose of Dimethyl itaconate down the drain or in the regular trash.

Workflow for Handling Dimethyl Itaconate
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Workflow for Safe Handling and Disposal of Dimethyl Itaconate
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Caption: Logical workflow for the safe handling and disposal of Dimethyl itaconate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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